Cas no 832729-27-8 (Acridine, 9-bromo-3-(3,5-dimethylphenyl)-, 10-oxide)

• Product Name: Acridine, 9-bromo-3-(3,5-dimethylphenyl)-, 10-oxide
• CAS No: 832729-27-8
• MF: C₂₁H₁₆BrNO
• MW: 378.26184463501
• CID: 1807711
• PubChem ID: 11222664
• Update Time: 2025-04-21

Acridine, 9-bromo-3-(3,5-dimethylphenyl)-, 10-oxide Chemical and Physical Properties

Names and Identifiers

• Acridine, 9-bromo-3-(3,5-dimethylphenyl)-, 10-oxide
• 9-bromo-3-(3,5-dimethylphenyl)-10-oxidoacridin-10-ium
• 832729-27-8
• DTXSID20459278

• Inchi： 1S/C21H16BrNO/c1-13-9-14(2)11-16(10-13)15-7-8-18-20(12-15)23(24)19-6-4-3-5-17(19)21(18)22/h3-12H,1-2H3
• InChI Key： KPJPPZJOMVYSQZ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2[N+](=C2C=C(C=CC2=1)C1C=C(C)C=C(C)C=1)[O-]

Computed Properties

• Exact Mass: 377.04153g/mol
• Monoisotopic Mass: 377.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.5Ų